Cas no 2138336-47-5 (3,4-Quinolinediamine, 5-chloro-7,8-difluoro-N4-methyl-)

• Product Name: 3,4-Quinolinediamine, 5-chloro-7,8-difluoro-N4-methyl-
• CAS No: 2138336-47-5
• MF: C₁₀H₈ClF₂N₃
• MW: 243.640427589417
• CID: 5268836
• Update Time: 2025-10-29

3,4-Quinolinediamine, 5-chloro-7,8-difluoro-N4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, 5-chloro-7,8-difluoro-N4-methyl-

• Inchi： 1S/C10H8ClF2N3/c1-15-9-6(14)3-16-10-7(9)4(11)2-5(12)8(10)13/h2-3H,14H2,1H3,(H,15,16)
• InChI Key： ZFMOTCXOIRTIBM-UHFFFAOYSA-N
• SMILES： N1C2C(=C(Cl)C=C(F)C=2F)C(NC)=C(N)C=1

Additional information on 3,4-Quinolinediamine, 5-chloro-7,8-difluoro-N4-methyl-

3,4-Quinolinediamine, 5-chloro-7,8-difluoro-N4-methyl- (CAS No. 2138336-47-5)

3,4-Quinolinediamine, 5-chloro-7,8-difluoro-N4-methyl- is a highly specialized organic compound with the CAS registry number 2138336-47-5. This compound belongs to the class of quinolinediamines, which are known for their unique structural properties and potential applications in various fields of chemistry and pharmacology. The molecule features a quinoline backbone with two amino groups at the 3 and 4 positions, along with substituents at the 5, 7, and 8 positions. These substituents include a chlorine atom at position 5 and two fluorine atoms at positions 7 and 8. Additionally, the N4 position is methylated, adding further complexity to the structure.

The synthesis of 3,4-Quinolinediamine, 5-chloro-7,8-difluoro-N4-methyl- involves advanced organic synthesis techniques. Researchers have employed multi-step processes that include nucleophilic substitutions, Friedel-Crafts alkylation, and selective fluorination to achieve this compound. The presence of halogens (chlorine and fluorine) in its structure makes it particularly interesting for applications in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as solubility and bioavailability.

Recent studies have highlighted the potential of quinolinediamines as scaffolds for drug development. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant activities. The methyl group at the N4 position plays a crucial role in stabilizing the molecule's conformation, which is essential for its biological activity. Furthermore, the fluorine atoms at positions 7 and 8 contribute to the compound's lipophilicity, enhancing its ability to cross cellular membranes.

In terms of applications, 3,4-Quinolinediamine, 5-chloro-7,8-difluoro-N4-methyl- has shown promise in the development of novel therapeutic agents targeting chronic inflammatory diseases. Its ability to inhibit specific enzymes involved in inflammatory pathways makes it a valuable lead compound for further optimization. Additionally, its structural versatility allows for further functionalization to explore its potential in other therapeutic areas such as oncology and neurodegenerative disorders.

The latest research on this compound has also focused on its stability under various conditions. Studies have demonstrated that quinolinediamines with halogen substituents exhibit enhanced thermal stability compared to their non-halogenated counterparts. This property is advantageous for large-scale synthesis and storage under industrial conditions.

From an analytical standpoint, the characterization of 3,4-Quinolinediamine, 5-chloro-7,8-difluoro-N4-methyl- has been carried out using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These methods have provided detailed insights into its molecular structure and purity. The integration of computational chemistry tools has further aided in predicting its electronic properties and reactivity under different chemical environments.

In conclusion, 3,4-Quinolinediamine, 5-chloro-7,8-difluoro-N4-methyl- (CAS No. 2138336-47-5) represents a significant advancement in the field of heterocyclic chemistry. Its unique structure and promising biological properties make it a valuable asset for researchers exploring new drug candidates and materials with tailored functionalities.